![molecular formula C17H19BrN2O4S B5217785 N~2~-(3-bromophenyl)-N~1~-(2-methoxyethyl)-N~2~-(phenylsulfonyl)glycinamide](/img/structure/B5217785.png)
N~2~-(3-bromophenyl)-N~1~-(2-methoxyethyl)-N~2~-(phenylsulfonyl)glycinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N~2~-(3-bromophenyl)-N~1~-(2-methoxyethyl)-N~2~-(phenylsulfonyl)glycinamide, also known as BAY 11-7082, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. BAY 11-7082 was first synthesized in 2000 and has since been extensively studied for its various biochemical and physiological effects.
Mechanism of Action
N~2~-(3-bromophenyl)-N~1~-(2-methoxyethyl)-N~2~-(phenylsulfonyl)glycinamide 11-7082 inhibits the activity of NF-κB by covalently modifying the cysteine residue of the protein, preventing its activation and subsequent translocation to the nucleus. This prevents the expression of various pro-inflammatory genes, leading to a reduction in inflammation.
Biochemical and Physiological Effects
In addition to its anti-inflammatory effects, this compound 11-7082 has been shown to have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting the activity of various signaling pathways involved in cancer progression. This compound 11-7082 has also been shown to have anti-viral effects by inhibiting the replication of various viruses.
Advantages and Limitations for Lab Experiments
One of the significant advantages of N~2~-(3-bromophenyl)-N~1~-(2-methoxyethyl)-N~2~-(phenylsulfonyl)glycinamide 11-7082 is its ability to selectively inhibit the activity of NF-κB without affecting other signaling pathways. However, one of the limitations of this compound 11-7082 is its relatively short half-life, which can limit its effectiveness in vivo.
Future Directions
There are several future directions for the study of N~2~-(3-bromophenyl)-N~1~-(2-methoxyethyl)-N~2~-(phenylsulfonyl)glycinamide 11-7082, including:
1. Development of more stable analogs with improved pharmacokinetic properties.
2. Investigation of the potential therapeutic applications of this compound 11-7082 in various disease models.
3. Further elucidation of the mechanism of action of this compound 11-7082 and its effects on other signaling pathways.
4. Investigation of the potential synergistic effects of this compound 11-7082 with other drugs in the treatment of various diseases.
Conclusion
In conclusion, this compound 11-7082 is a small molecule inhibitor with significant potential for various therapeutic applications. Its ability to selectively inhibit the activity of NF-κB has made it a valuable tool in the study of inflammation, cancer, and viral infections. However, further research is needed to fully understand its mechanism of action and potential therapeutic applications.
Synthesis Methods
N~2~-(3-bromophenyl)-N~1~-(2-methoxyethyl)-N~2~-(phenylsulfonyl)glycinamide 11-7082 can be synthesized through a multistep process involving the reaction of 3-bromobenzaldehyde with N,N-dimethylformamide dimethyl acetal, followed by the reaction of the resulting product with N-(2-methoxyethyl)-N-phenylsulfonylglycine. The final product is obtained through the reaction of the intermediate product with hydroxylamine hydrochloride.
Scientific Research Applications
N~2~-(3-bromophenyl)-N~1~-(2-methoxyethyl)-N~2~-(phenylsulfonyl)glycinamide 11-7082 has been shown to have a wide range of potential therapeutic applications, including anti-inflammatory, anti-cancer, and anti-viral effects. One of the most significant applications of this compound 11-7082 is its ability to inhibit the activity of NF-κB, a transcription factor that plays a crucial role in inflammation and immune response.
properties
IUPAC Name |
2-[N-(benzenesulfonyl)-3-bromoanilino]-N-(2-methoxyethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19BrN2O4S/c1-24-11-10-19-17(21)13-20(15-7-5-6-14(18)12-15)25(22,23)16-8-3-2-4-9-16/h2-9,12H,10-11,13H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSFUDADTDHOMGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)CN(C1=CC(=CC=C1)Br)S(=O)(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19BrN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.